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Compound of Interest
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Cat. No.: B103122 Get Quote

A Comparative Guide to the Ecotoxicity of Disperse Red Dyes

This guide provides a comparative analysis of the ecotoxicity of various Disperse Red dyes,

with a focus on Disperse Red 1 and Disperse Red 13. The information is intended for

researchers, scientists, and professionals in drug development and environmental science to

facilitate informed decisions regarding the environmental impact of these compounds.

Overview of Disperse Dyes
Disperse dyes are a class of synthetic colorants with low water solubility, primarily used for

dyeing hydrophobic fibers such as polyester and acetate.[1][2] Their persistence and potential

for bioaccumulation in aquatic environments are of significant concern.[3] The ecotoxicity of

these dyes can vary considerably based on their chemical structure.

Quantitative Ecotoxicity Data
The following table summarizes the acute and chronic toxicity data for different Disperse Red

dyes across various aquatic organisms. The data is compiled from multiple studies to provide a

comparative overview.
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Dye Organism Test Type Endpoint
Value
(mg/L)

Exposure
Duration

Referenc
e

Disperse

Red 1

Daphnia

similis
Acute EC50 1.8 48 hours [4]

Daphnia

similis
Chronic NOEC 0.06 14 days [4]

Pimephale

s promelas

(Fathead

minnow)

Acute LC50 >100 96 hours [5]

Disperse

Red 13

Daphnia

similis
Acute EC50 < 1.0 48 hours [6]

Note: A lower EC50 or LC50 value indicates higher toxicity. The data suggests that Disperse

Red 13 is more toxic to Daphnia similis than Disperse Red 1.[6]

Comparative Ecotoxicity Analysis
Studies have shown that minor structural differences between Disperse Red dyes can lead to

significant variations in their toxicological profiles.

Disperse Red 1 vs. Disperse Red 13: A key structural difference between Disperse Red 1 and

Disperse Red 13 is the presence of a chlorine substituent in the latter. Research has indicated

that this chlorine atom increases the acute toxicity to the water flea Daphnia similis.[6]

Conversely, the presence of the chlorine substituent in Disperse Red 13 has been shown to

decrease its mutagenic potential compared to Disperse Red 1.[6] This highlights a trade-off

between ecotoxicity and other toxicological endpoints that should be considered in the design

of safer dyes.

Other Disperse Red Dyes: While comprehensive, directly comparative ecotoxicity data for other

Disperse Red dyes is limited in the available literature, some information is available. For

instance, Disperse Red 17 has been identified as a potential skin sensitizer.[7] Azo dyes like

Disperse Red 354 can undergo metabolic reduction to form potentially carcinogenic aromatic

amines.[1]
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Experimental Protocols
The ecotoxicity data presented in this guide is based on standardized testing protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD).

Acute Immobilisation Test with Daphnia sp. (OECD Guideline 202): This test assesses the

acute toxicity of a substance to Daphnia species, such as Daphnia magna or Daphnia similis.

Test Organisms: Young daphnids (less than 24 hours old) are used.

Procedure: The daphnids are exposed to a range of concentrations of the test substance in

water for a period of 48 hours.

Endpoint: The concentration that causes immobilization (i.e., the organisms are unable to

swim) in 50% of the daphnids (EC50) is determined.

Test Conditions: The test is conducted under controlled conditions of temperature (20 ± 2°C)

and light (a 16-hour light to 8-hour dark photoperiod is recommended).

Daphnia sp. Reproduction Test (OECD Guideline 211): This is a chronic toxicity test that

evaluates the impact of a substance on the reproductive output of Daphnia.

Test Organisms: Young female daphnids are exposed to the test substance shortly after birth

and before they produce their first brood.

Procedure: The test duration is typically 21 days, during which the survival and reproductive

output (number of live offspring) of the parent animals are monitored.

Endpoint: The No-Observed-Effect Concentration (NOEC) and the Lowest-Observed-Effect

Concentration (LOEC) for reproduction are determined. The ECx (e.g., EC10, EC20) for

reproductive effects can also be calculated.

Test Conditions: Similar to the acute test, conditions such as temperature, photoperiod, and

feeding are strictly controlled.
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The following diagram illustrates a generalized workflow for the ecotoxicity assessment of dyes.

Phase 1: Preliminary Assessment

Phase 2: Ecotoxicity Testing

Phase 3: Risk Assessment

Dye Selection & Characterization

Physicochemical Properties
(Solubility, Log Kow)

Preliminary Hazard Identification

Base-Set Testing
(Algae, Daphnia, Fish - Acute)

Proceed if Hazard Indicated

Chronic & Higher-Tier Testing
(Reproduction, Bioaccumulation)

Mechanism of Toxicity Studies

Effects Assessment
(Predicted No-Effect Concentration - PNEC)

Data for PNEC Derivation

Exposure Assessment
(Predicted Environmental Concentration - PEC)

Risk Characterization
(PEC/PNEC Ratio)

J

Risk Management & Mitigation

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b103122?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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